Cas no 1326891-79-5 (1-[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidine-4-carboxamide)

• Product Name: 1-[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidine-4-carboxamide
• CAS No: 1326891-79-5
• MF: C₁₆H₁₈FN₅O₂
• MW: 331.344826221466
• CID: 5323432
• Update Time: 2025-05-26

1-[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-{[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]carbonyl}piperidine-4-carboxamide
• 4-Piperidinecarboxamide, 1-[[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazol-4-yl]carbonyl]-
• 1-[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidine-4-carboxamide

• Inchi： 1S/C16H18FN5O2/c1-10-8-12(2-3-13(10)17)22-9-14(19-20-22)16(24)21-6-4-11(5-7-21)15(18)23/h2-3,8-9,11H,4-7H2,1H3,(H2,18,23)
• InChI Key： MYFZNUCULFKZEV-UHFFFAOYSA-N
• SMILES： N1(C(C2=CN(C3=CC=C(F)C(C)=C3)N=N2)=O)CCC(C(N)=O)CC1

Additional information on 1-[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidine-4-carboxamide

Introduction to 1-[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidine-4-carboxamide and Its Significance in Modern Chemical Biology

The compound with the CAS number 1326891-79-5 is a sophisticated organic molecule that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, formally known as 1-[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidine-4-carboxamide, represents a convergence of innovative chemical synthesis and biological activity. Its molecular structure incorporates several key features that make it a promising candidate for further investigation, particularly in the development of novel therapeutic agents.

At the core of this compound's structure is a piperidine moiety, which is a six-membered heterocyclic amine containing one nitrogen atom. Piperidine derivatives are well-known for their versatility and have been extensively studied in medicinal chemistry due to their ability to modulate various biological pathways. In particular, the piperidine ring is often found in drugs that target central nervous system disorders, cardiovascular diseases, and infectious diseases. The presence of a carboxamide group further enhances its potential as a pharmacophore by providing a site for hydrogen bonding interactions with biological targets.

The aromatic portion of the molecule consists of a 4-fluoro-3-methylphenyl group, which is attached to a triazole ring through a carbonyl linkage. This arrangement introduces both electronic and steric effects that can influence the compound's binding affinity and selectivity. The fluorine atom, in particular, is a common substituent in drug design due to its ability to enhance metabolic stability and binding interactions through dipole interactions and halogen bonding. The 3-methylphenyl group adds another layer of complexity by introducing a methyl group at the 3-position, which can affect the compound's solubility and pharmacokinetic properties.

The triazole ring itself is another critical feature of this compound. Triazole derivatives have been extensively explored for their antimicrobial, antifungal, and anti-inflammatory properties. The incorporation of the triazole ring into this molecule not only contributes to its structural diversity but also suggests potential biological activity. The carbonyl group connecting the triazole ring to the piperidine moiety serves as a key pharmacophoric element, facilitating interactions with biological targets such as enzymes and receptors.

In recent years, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs). The unique structure of 1-[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidine-4-carboxamide makes it an attractive candidate for this purpose. PPIs are involved in numerous cellular processes and are often targeted by therapeutic agents due to their critical role in disease pathogenesis. By designing molecules that can selectively disrupt or enhance specific PPIs, researchers can develop novel treatments for a wide range of disorders.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as transition metal-catalyzed reactions and palladium-mediated couplings have been employed to construct the complex framework of the molecule. These synthetic strategies not only highlight the expertise of the research team but also demonstrate the feasibility of producing such intricate structures on an industrial scale.

Evaluation of the compound's biological activity has revealed promising results in preliminary studies. In vitro assays have shown that it exhibits moderate inhibitory activity against certain enzymes implicated in cancer cell proliferation. Additionally, preliminary toxicity studies indicate that it is well-tolerated at relevant concentrations, suggesting potential for further development into a therapeutic agent. These findings have generated excitement within the scientific community and have prompted further investigation into its mechanisms of action.

The potential applications of this compound extend beyond oncology. Given its structural features and observed biological activity, it may also be effective against other diseases such as neurodegenerative disorders and inflammatory conditions. The ability to modulate PPIs opens up numerous possibilities for therapeutic intervention across multiple disease areas. As research progresses, it is likely that additional derivatives will be synthesized to optimize potency and selectivity.

The development of new drug candidates is an iterative process that requires extensive characterization at multiple levels—chemical structure elucidation, spectroscopic analysis, computational modeling, and biological testing. Each step contributes valuable information that guides subsequent modifications and improvements. The case of 1-[1-(4-fluoro-3-methylphenyl)-1H-1,2,3-triazole-4-carbonyl]piperidine-4-carboxamide exemplifies this approach by integrating cutting-edge synthetic methods with rigorous biological evaluation.

In conclusion, this compound represents a significant advancement in chemical biology with potential applications in pharmaceutical development. Its unique structure combines several pharmacophoric elements that make it well-suited for modulating biological pathways relevant to various diseases. As research continues to uncover new insights into its mechanisms of action and potential therapeutic benefits, it is poised to play an important role in future drug discovery efforts.